
Physical and chemical properties of
Chloroacetyl bromide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Chloroacetyl bromide

Cat. No.: B8571682 Get Quote

An In-depth Technical Guide to Chloroacetyl
Bromide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical and chemical

properties of Chloroacetyl bromide (C₂H₂BrClO). It is intended to serve as a critical resource

for researchers, chemists, and professionals in the field of drug development and organic

synthesis. This document details the compound's structural and physicochemical

characteristics, reactivity, and essential experimental protocols, including safety and handling

procedures.

Core Physical and Chemical Properties
Chloroacetyl bromide is a halogenated acyl bromide.[1] As a bifunctional compound, it

possesses two reactive sites: the highly reactive acyl bromide group and the alkyl halide

(alpha-chloro group). This dual reactivity makes it a valuable building block in the synthesis of a

wide range of more complex molecules, particularly in the pharmaceutical and agrochemical

industries.[1][2]

The key physical and chemical properties of Chloroacetyl bromide are summarized in the

table below for easy reference and comparison.
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Property Value Source(s)

Molecular Formula C₂H₂BrClO [3][4][5][6][7]

Molecular Weight 157.39 g/mol [3][4][6]

CAS Number 15018-06-1 [3][4][5][7][8]

IUPAC Name 2-chloroacetyl bromide [3]

Synonyms Acetyl bromide, chloro- [7][9]

Density Information not available

Boiling Point Information not available [8]

Melting Point Information not available [8]

Exact Mass 155.89775 Da [3][4][7]

Canonical SMILES C(C(=O)Br)Cl [4][6][7]

InChI Key
LKRZCUQFUCYWLZ-

UHFFFAOYSA-N
[3][6][7]

Topological Polar Surface Area 17.1 Å² [3][7]

Complexity 44.9 [3][4][7]

Hydrogen Bond Donor Count 0 [4][7]

Hydrogen Bond Acceptor

Count
1 [4][7]

Rotatable Bond Count 1 [4][7]

Note: Specific values for density, boiling point, and melting point are not readily available in the

provided search results. For comparison, the related compound Bromoacetyl bromide has a

boiling point of 147-150 °C and a density of 2.317 g/mL.[10] Chloroacetyl chloride has a boiling

point of 105-106 °C, a melting point of -22 °C, and a density of 1.418 g/mL.

Chemical Reactivity and Signaling Pathways
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Chloroacetyl bromide's reactivity is dominated by the electrophilic nature of the carbonyl

carbon and the susceptibility of the alpha-carbon to nucleophilic attack.

Nucleophilic Acyl Substitution: The acyl bromide is an excellent leaving group, making the

carbonyl carbon highly susceptible to attack by a wide range of nucleophiles. This is the

primary reaction pathway. Common nucleophiles include amines, alcohols, and thiols,

leading to the formation of amides, esters, and thioesters, respectively. These reactions are

typically rapid and often exothermic.[11]

Nucleophilic Substitution at the Alpha-Carbon: The chlorine atom at the alpha-position can

also be displaced by nucleophiles in an Sₙ2 reaction.[12] This allows for further

functionalization of the molecule after the initial acylation reaction has occurred. The

reactivity of the alpha-chloro group is generally lower than that of the acyl bromide.

Hydrolysis: Like other acyl halides, Chloroacetyl bromide reacts violently with water and

moisture.[13] This hydrolysis reaction produces chloroacetic acid and hydrobromic acid,

releasing corrosive vapors.[14] Due to its moisture sensitivity, it must be handled under

anhydrous (dry) conditions.[15][16]

The reaction with nucleophiles, such as an amine, proceeds through a nucleophilic addition-

elimination mechanism. The nucleophile attacks the electrophilic carbonyl carbon, forming a

tetrahedral intermediate. Subsequently, the bromide ion is eliminated, regenerating the

carbonyl double bond and forming the final amide product.
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Receive Chemical

Inspect Container for Damage

Store in Cool, Dry, Ventilated Area
Under Inert Atmosphere

Container OK

Prepare for Experiment

Don Full PPE
(Goggles, Face Shield, Gloves, Lab Coat)

Work Inside Certified Fume Hood

Perform Chemical Reaction
(Anhydrous Conditions)

Quench Reaction Carefully Spill Occurs

Clean Glassware

Dispose of Waste in
Sealed Hazardous Waste Container

Procedure Complete

No

Evacuate Area

Yes

Absorb with Inert, Dry Material

Dispose as Hazardous Waste

Resume Work When Safe
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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